7-Keto-27-hydroxycholesterol

• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• InChI: InChI=1S/C27H44O3/c1-17(16-28)6-5-7-18(2)21-8-9-22-25-23(11-13-27(21,22)4)26(3)12-10-20(29)14-19(26)15-24(25)30/h15,17-18,20-23,25,28-29H,5-14,16H2,1-4H3/t17-,18-,20+,21-,22+,23+,25+,26+,27-/m1/s1
• InChIKey: LFNAJBFFWWMSEW-HNFKANRHSA-N

7-Keto-27-hydroxycholesterol: Hedgehog Activation & 11β-HSD Modulation

7-Keto-27-hydroxycholesterol (7k27OHC; CAS 240129-30-0), also known as 3β,27-dihydroxy-5-cholesten-7-one, is an endogenously occurring oxysterol that originates from the enzymatic oxidation of 7-ketocholesterol (7-KC) by sterol 27-hydroxylase (CYP27A1) [1]. This compound uniquely combines a 7-keto modification with a 27-hydroxyl group, endowing it with dual biological activities: it acts as an agonist of the Smoothened (SMO) protein in the Hedgehog signaling pathway [2] and serves as a substrate and inhibitor of 11β-hydroxysteroid dehydrogenases (11β-HSD1/2), thereby modulating glucocorticoid metabolism [3].

Hedgehog pathway activation studies (SMO agonism)

11β-HSD1/2 modulation and glucocorticoid metabolism research

CYP27A1-mediated oxysterol detoxification monitoring

• [1] Heo GY, Bederman I, Mast N, Liao WL, Turko IV, Pikuleva IA. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells. J Lipid Res. 2011;52(6):1117-1127. View Source
• [2] Myers BR, Sever N, Chong YC, Kim J, Belani JD, Rychnovsky S, et al. Hedgehog pathway modulation by multiple lipid binding sites on the smoothened effector of signal response. Dev Cell. 2013;26(4):346-357. View Source
• [3] Beck KR, Inderbinen SG, Kanagaratnam S, Kratschmar DV, Jetten AM, Yamaguchi H, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source

Specificity vs. Generic Oxysterol Analogs

Generic substitution among oxysterols is invalid due to stark functional divergence driven by precise hydroxylation patterns. For instance, 7-ketocholesterol (7-KC) is a primary noxious oxysterol linked to cytotoxicity and inflammation [1], yet it exhibits no direct SMO agonist activity [2]. Conversely, 7β,27-dihydroxycholesterol (7β27OHC) activates the nuclear receptor RORγ, whereas 7k27OHC does not [3]. Even subtle stereochemical changes at C7 or C27 profoundly alter receptor binding and enzymatic processing. Therefore, researchers must select the exact compound—7-keto-27-hydroxycholesterol—to interrogate specific pathways such as Hedgehog signaling, CYP27A1-mediated detoxification, or 11β-HSD-driven glucocorticoid prereceptor regulation. The quantitative evidence below establishes the unique, non-interchangeable profile of 7k27OHC.

7-Ketocholesterol (7-KC) is not a substitute

7-KC lacks Smoothened agonist activity and is primarily a cytotoxic oxysterol; functional readouts in Hedgehog assays may not transfer.

7β,27-Dihydroxycholesterol (7β27OHC) activates RORγ, not Hedgehog

7β27OHC is a RORγ agonist but shows weak 11β-HSD1 inhibition; pathway specificity may shift results away from Hedgehog or glucocorticoid endpoints.

Generic oxysterol analogs risk pathway misassignment

Even minor stereochemical changes at C7 or C27 alter receptor binding and enzymatic processing; the 7-keto,27-hydroxyl pattern is required to interrogate Hedgehog/11β-HSD crosstalk as reported.

• [1] Heo GY, Bederman I, Mast N, Liao WL, Turko IV, Pikuleva IA. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells. J Lipid Res. 2011;52(6):1117-1127. View Source
• [2] Myers BR, Sever N, Chong YC, Kim J, Belani JD, Rychnovsky S, et al. Hedgehog pathway modulation by multiple lipid binding sites on the smoothened effector of signal response. Dev Cell. 2013;26(4):346-357. View Source
• [3] Beck KR, Inderbinen SG, Kanagaratnam S, Kratschmar DV, Jetten AM, Yamaguchi H, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source

Quantitative Comparison with Related Oxysterols

Smoothened Agonism: 7k27OHC vs. 7-KC

7-Keto-27-hydroxycholesterol (7k27OHC) functions as a direct agonist of the Smoothened (SMO) protein, a key transducer in the Hedgehog pathway, whereas its precursor 7-ketocholesterol (7-KC) lacks this activity [1]. In cell-based assays, 7k27OHC potently stimulates SMO-dependent transcriptional responses, a property essential for studying developmental biology and oncogenic signaling .

SMO Agonist Activity

Head-to-head

7k27OHC: Active SMO agonist in cell-based reporter assay. 7-KC: No agonist activity.

Supports Hedgehog pathway tool compound selection.

Cell-based Gli-luciferase reporter context.

Evidence Dimension	SMO Agonist Activity
Target Compound Data	Active (potent SMO agonist)
Comparator Or Baseline	7-Ketocholesterol (7-KC): Inactive (no SMO agonist activity)
Quantified Difference	Qualitative: Target compound is active, comparator is inactive
Conditions	Cell-based Smoothened activation assays (e.g., Gli-luciferase reporter in NIH-3T3 or Shh-LIGHT2 cells) as described in oxysterol SMO binding studies .

Why This Matters

This is the critical differentiator for Hedgehog pathway research: only 7k27OHC, not 7-KC, can be used as a tool compound to probe SMO-dependent mechanisms.

• [1] Myers BR, Sever N, Chong YC, Kim J, Belani JD, Rychnovsky S, et al. Hedgehog pathway modulation by multiple lipid binding sites on the smoothened effector of signal response. Dev Cell. 2013;26(4):346-357. View Source

CYP27A1 Metabolism: 7-KC to 7k27OHC

7-Keto-27-hydroxycholesterol (7k27OHC) is the primary enzymatic detoxification product of 7-ketocholesterol (7-KC). Recombinant CYP27A1 displays a similar binding affinity for 7-KC and cholesterol, yet it metabolizes 7-KC at a rate 4-fold higher than cholesterol in vitro [1]. This metabolic shunt is critical for eliminating cytotoxic 7-KC from macrophages and retinal pigment epithelium [1].

CYP27A1 Metabolic Rate

Head-to-head

4-fold higher metabolism of 7-KC vs. cholesterol by recombinant CYP27A1

Supports CYP27A1 detoxification pathway monitoring.

In vitro reconstituted enzyme system.

Evidence Dimension	Metabolic Rate by CYP27A1
Target Compound Data	7-Ketocholesterol (7-KC) metabolism rate: 4-fold higher than cholesterol
Comparator Or Baseline	Cholesterol (endogenous substrate): 1× rate
Quantified Difference	4-fold higher metabolic rate for 7-KC vs. cholesterol
Conditions	In vitro reconstituted system with purified recombinant CYP27A1 and NADPH-cytochrome P450 reductase [1].

Why This Matters

This demonstrates the physiological importance of 7k27OHC formation as a protective clearance mechanism, distinguishing it from non-enzymatically derived oxysterols like 7-KC.

• [1] Heo GY, Bederman I, Mast N, Liao WL, Turko IV, Pikuleva IA. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells. J Lipid Res. 2011;52(6):1117-1127. View Source

11β-HSD1 Substrate Affinity: 7k27OHC vs. Cortisone

7-Keto-27-hydroxycholesterol (7k27OHC) is a high-affinity substrate for human 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), exhibiting a Km_app of 39 ± 12 nM for its stereospecific oxoreduction to 7β,27-dihydroxycholesterol [1]. This affinity is 6- to 13-fold higher than that of the classical glucocorticoid substrate cortisone (Km_app ~250-500 nM) [1].

11β-HSD1 Substrate Affinity

Cross-study comparable

Km_app = 39 ± 12 nM for 7k27OHC; ~6-13-fold higher affinity than cortisone

Reported substrate affinity context for 11β-HSD1 profiling.

Microsomal assay with recombinant human enzyme.

Evidence Dimension	Substrate Affinity (Apparent Km) for 11β-HSD1
Target Compound Data	7k27OHC: Km_app = 39 ± 12 nM
Comparator Or Baseline	Cortisone: Km_app = 250-500 nM (literature range for human 11β-HSD1)
Quantified Difference	7k27OHC Km is ~6.4- to 12.8-fold lower (higher affinity) than cortisone
Conditions	Microsomal preparations from HEK-293 cells expressing recombinant human 11β-HSD1 and H6PDH; 20 min incubation with NADPH regenerating system [1].

Why This Matters

The superior substrate affinity of 7k27OHC for 11β-HSD1 implies that it can potently compete with glucocorticoids, making it a valuable tool for dissecting prereceptor regulation of cortisol metabolism.

• [1] Beck KR, Inderbinen SG, Kanagaratnam S, Kratschmar DV, Jetten AM, Yamaguchi H, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source

11β-HSD1 Inhibition: 7k27OHC vs. 7β27OHC

7-Keto-27-hydroxycholesterol (7k27OHC) selectively inhibits human 11β-HSD1-dependent cortisone-to-cortisol conversion with an IC50 of 357 ± 38 nM [1]. In stark contrast, its reduced counterpart 7β,27-dihydroxycholesterol (7β27OHC) shows only weak inhibition (IC50 ≥ 3 μM), representing an 8.4-fold difference in potency [1].

11β-HSD1 Inhibition

Head-to-head

IC50 = 357 ± 38 nM; at least 8.4-fold lower IC50 than 7β27OHC

Supports 11β-HSD1 inhibition profiling.

Cell lysate cortisone-to-cortisol conversion assay.

Evidence Dimension	Inhibition of 11β-HSD1 Activity
Target Compound Data	7k27OHC: IC50 = 357 ± 38 nM
Comparator Or Baseline	7β27OHC: IC50 ≥ 3,000 nM
Quantified Difference	7k27OHC is at least 8.4-fold more potent as an 11β-HSD1 inhibitor than 7β27OHC
Conditions	Lysates of HEK-293 cells expressing recombinant human 11β-HSD1; cortisone to cortisol conversion assay [1].

Why This Matters

This demonstrates that the 7-keto oxidation state is essential for potent 11β-HSD1 inhibition; procurement of 7k27OHC is mandatory for experiments requiring modulation of local glucocorticoid activation.

• [1] Beck KR, Inderbinen SG, Kanagaratnam S, Kratschmar DV, Jetten AM, Yamaguchi H, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source

RORγ Activation: 7β27OHC Agonist vs. Inactive 7k27OHC

In reporter gene assays, 7β,27-dihydroxycholesterol (7β27OHC) stimulates full-length retinoid-related orphan receptor γ (RORγ) activity, whereas 7-keto,27-hydroxycholesterol (7k27OHC) does not [1]. This functional divergence highlights the critical role of the C7 oxidation state in dictating nuclear receptor engagement.

RORγ Activation

Head-to-head

7k27OHC: no stimulation; 7β27OHC: active RORγ agonist

Reported pathway-specific response; compounds may not be interchangeable.

RORγ luciferase reporter in CHO cells.

Evidence Dimension	RORγ Transcriptional Activation
Target Compound Data	7k27OHC: No stimulation
Comparator Or Baseline	7β27OHC: Active agonist
Quantified Difference	Qualitative: Target compound is inactive, comparator is active
Conditions	Doxycycline-inducible RORγ CHO Tet-on cells transfected with a RORγ-responsive luciferase reporter [1].

Why This Matters

This establishes that 7k27OHC cannot substitute for 7β27OHC in RORγ-dependent assays, and vice versa. Researchers studying RORγ biology must use 7β27OHC, whereas those focused on Hedgehog or 11β-HSD1 should use 7k27OHC.

• [1] Beck KR, Inderbinen SG, Kanagaratnam S, Kratschmar DV, Jetten AM, Yamaguchi H, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source

Research Applications of 7-Keto-27-hydroxycholesterol

Hedgehog Pathway Activation in Development & Cancer

7-Keto-27-hydroxycholesterol (7k27OHC) is the optimal oxysterol for studies requiring direct Smoothened (SMO) agonism [1]. Unlike 7-ketocholesterol (7-KC), which is inactive at SMO [2], 7k27OHC robustly stimulates Hedgehog transcriptional output in cell-based models, making it indispensable for investigating SMO-dependent processes in embryogenesis, tissue regeneration, and cancers such as medulloblastoma and basal cell carcinoma [1].

CYP27A1-Mediated Oxysterol Detoxification in Atherosclerosis

7k27OHC is the definitive analytical standard and experimental probe for monitoring the CYP27A1-dependent detoxification of 7-ketocholesterol (7-KC) in macrophages, retinal pigment epithelium, and atherosclerotic lesions [1]. The 4-fold higher metabolic rate of 7-KC relative to cholesterol by CYP27A1 [1] underscores the importance of this conversion in mitigating oxysterol-induced cytotoxicity and inflammation. Researchers use 7k27OHC to quantify this protective pathway and assess its impairment in disease states such as age-related macular degeneration and atherosclerosis [1].

Prereceptor Glucocorticoid Regulation via 11β-HSD

With its high-affinity substrate kinetics (Km_app = 39 nM for 11β-HSD1) and potent inhibitory activity (IC50 = 357 nM for 11β-HSD1), 7k27OHC serves as a critical tool for dissecting the impact of oxysterols on local glucocorticoid metabolism [1]. Its ability to selectively inhibit 11β-HSD1 (8.4-fold more potent than 7β27OHC) [1] makes it ideal for experiments examining how oxysterol-mediated enzyme blockade alters intracellular cortisol/cortisone ratios and downstream mineralocorticoid or glucocorticoid receptor signaling [1].

7-Ketocholesterol Metabolic Tracing in Liver & Macrophages

7k27OHC is a key intermediate in the alternative bile acid biosynthesis pathway initiated by CYP27A1. In macrophages and hepatocytes, 7-KC is first converted to 7k27OHC before further oxidation to aqueous-soluble bile acid products [1]. Procurement of authentic 7k27OHC enables the use of stable isotope-labeled internal standards for accurate quantification of this metabolic flux by LC-MS/MS, providing insights into oxysterol clearance mechanisms in metabolic syndrome and non-alcoholic fatty liver disease [2].

Application

Selection Property

Validation Focus

Hedgehog signaling studies

Smoothened agonist tool

Transcriptional output in cell models

Oxysterol detoxification monitoring

CYP27A1 metabolite identity

Metabolic flux quantification

Glucocorticoid prereceptor regulation

11β-HSD1 substrate/inhibitor profile

Cortisol/cortisone ratio modulation

Bile acid biosynthesis tracing

Metabolic intermediate standard

LC-MS/MS quantification of oxysterol flux

• [1] Heo GY, Bederman I, Mast N, Liao WL, Turko IV, Pikuleva IA. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells. J Lipid Res. 2011;52(6):1117-1127. View Source
• [2] Beck KR, Inderbinen SG, Kanagaratnam S, Kratschmar DV, Jetten AM, Yamaguchi H, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source